Cas no 79259-56-6 (BENZENAMINE, 3-[(4-METHYLPHENYL)ETHYNYL]-)

Technical Introduction: BENZENAMINE, 3-[(4-METHYLPHENYL)ETHYNYL]- is an aromatic amine derivative featuring an ethynyl linkage to a 4-methylphenyl group. This compound is of interest in organic synthesis due to its conjugated structure, which may enhance electronic properties for applications in materials science, such as conductive polymers or optoelectronic devices. The presence of the ethynyl group offers reactivity for further functionalization via Sonogashira or click chemistry, while the amine moiety provides a site for derivatization or coordination. Its structural features make it a potential intermediate for pharmaceuticals, agrochemicals, or advanced materials, combining stability with versatile reactivity.

BENZENAMINE, 3-[(4-METHYLPHENYL)ETHYNYL]- structure

79259-56-6 structure

Product Name:BENZENAMINE, 3-[(4-METHYLPHENYL)ETHYNYL]-

CAS No:79259-56-6

MF:C₁₅H₁₃N

MW:207.270423650742

CID:3360053

PubChem ID:12168184

Update Time:2025-06-06

BENZENAMINE, 3-[(4-METHYLPHENYL)ETHYNYL]- Chemical and Physical Properties

Names and Identifiers

- BENZENAMINE, 3-[(4-METHYLPHENYL)ETHYNYL]-
- Benzenamine, 3-[2-(4-methylphenyl)ethynyl]-
- SCHEMBL11009539
- MFCD12156101
- 3-(4'-methyl-phenyl-ethynyl)-aniline
- 3-[2-(4-methylphenyl)ethynyl]aniline
- 79259-56-6
- 3-p-tolylethynyl-phenylamine
- 3-p-Tolylethynyl-phenylamine, 97%
- HTVWGZXFRJJGDL-UHFFFAOYSA-N
- 3-(p-Tolylethynyl)aniline
- 3-(4'-methyl-phenyl-ethynyl)aniline
- Inchi： 1S/C15H13N/c1-12-5-7-13(8-6-12)9-10-14-3-2-4-15(16)11-14/h2-8,11H,16H2,1H3
- InChI Key： HTVWGZXFRJJGDL-UHFFFAOYSA-N
- SMILES： C1(N)=CC=CC(C#CC2=CC=C(C)C=C2)=C1

Computed Properties

Exact Mass: 207.104799419Da
Monoisotopic Mass: 207.104799419Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26Å²

BENZENAMINE, 3-[(4-METHYLPHENYL)ETHYNYL]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	BA28319-1g	3-p-Tolylethynyl-phenylamine	79259-56-6	97%	1g	$993.00	2024-04-19
A2B Chem LLC	BA28319-5g	3-p-Tolylethynyl-phenylamine	79259-56-6	97%	5g	$2523.00	2024-04-19
abcr	AB570962-1g	3-p-Tolylethynyl-phenylamine, 97%; .	79259-56-6	97%	1g	€1285.20	2025-04-16